4-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18FNO4S/c1-12-9-14(16)3-4-15(12)22(18,19)17(6-8-20-2)10-13-5-7-21-11-13/h3-5,7,9,11H,6,8,10H2,1-2H3
• InChI Key: UTSYGOYHEYCXMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N(CCOC)CC2=COC=C2
• Molecular Formula: C15H18FNO4S
• Molecular Weight: 327.4 g/mol

Description

4-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylbenzenesulfonamide, also known as GSK-J4, is a potent and selective inhibitor of the histone demethylase KDM6B. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections.

Scientific Research Applications

Fluorinated Compounds in Organic Synthesis

Fluorinated compounds are pivotal in organic synthesis, offering unique reactivity, stability, and biological properties. A practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory and analgesic materials, showcases the significance of fluorinated intermediates in drug synthesis. The development of efficient synthesis methods for such fluorinated compounds underlines their importance in pharmaceuticals and agrochemicals (Qiu et al., 2009).

Furan Derivatives from Biomass

The conversion of plant biomass into furan derivatives illustrates the role of furan compounds in sustainable chemistry. 5-Hydroxymethylfurfural (HMF), derived from hexose carbohydrates, is a platform chemical for producing a wide array of monomers, polymers, and fuels. This highlights the potential of furan derivatives in replacing non-renewable hydrocarbon sources, contributing to the development of green chemistry and materials science (Chernyshev et al., 2017).